molecular formula C12H14O3 B7769112 Ethyl methylphenylglycidate CAS No. 19464-95-0

Ethyl methylphenylglycidate

Cat. No. B7769112
CAS RN: 19464-95-0
M. Wt: 206.24 g/mol
InChI Key: LQKRYVGRPXFFAV-UHFFFAOYSA-N
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Description

Ethyl methylphenylglycidate is an aromatic organic compound with two functional groups, an ester and an epoxide . It is also known as “strawberry aldehyde” even though it is not found in strawberries and does not contain an aldehyde group . The compound contains two asymmetric centers; the article of commerce is a racemate of all four stereoisomers .


Synthesis Analysis

The first known synthesis of ethyl methylphenylglycidate was reported in 1905 by Rainer Ludwig Claisen . Today, ethyl methylphenylglycidate is synthesized by a method reported in 1961 by Keiiti Sisido, Osamu Nakanisi, and Hitosi Nozaki . They used the Darzens condensation, in which a ketone (acetophenone in this case) is treated with an α-haloester (ethyl chloroacetate) to form the epoxide ring .


Molecular Structure Analysis

Ethyl methylphenylglycidate is an aromatic organic compound with two functional groups, an ester and an epoxide . It contains two asymmetric centers .


Chemical Reactions Analysis

Ethyl methylphenylglycidate is usually prepared by the condensation of acetophenone and the ethyl ester of monochloroacetic acid in the presence of a base, in a reaction known as the Darzens condensation .


Physical And Chemical Properties Analysis

Ethyl methylphenylglycidate is a colorless liquid that is insoluble in water . Its density is 1.087 g/mL at 25°C (lit.) . The boiling point is 272-275 °C (lit.) .

Scientific Research Applications

Flavor and Fragrance Industry

Ethyl methylphenylglycidate is widely used in the flavor and fragrance industry. Its sweet, fruity scent reminiscent of strawberries makes it a popular choice for artificial strawberry flavoring. Beyond strawberries, it adds a pleasant note to various products, including perfumes, soaps, and detergents .

Cosmetics and Personal Care Products

The compound finds its way into cosmetics and personal care items due to its appealing fragrance. It contributes to the scent of beauty care products, such as lotions, creams, and shampoos. Additionally, ethyl methylphenylglycidate serves as a viscosity-controlling agent in these formulations .

Organic Synthesis

The Darzens reaction, which involves treating a ketone (such as acetophenone) with an α-haloester (like ethyl chloroacetate), leads to the formation of the epoxide ring in ethyl methylphenylglycidate. This synthetic method has broader implications in organic chemistry, making the compound relevant for researchers in this field .

Toxicology Studies

Given its use in consumer products, understanding the safety and potential toxicity of ethyl methylphenylglycidate is crucial. Toxicologists may investigate its effects on skin, eyes, and aquatic life, as indicated by hazard classifications .

properties

IUPAC Name

ethyl 3-methyl-3-phenyloxirane-2-carboxylate
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InChI

InChI=1S/C12H14O3/c1-3-14-11(13)10-12(2,15-10)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3
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InChI Key

LQKRYVGRPXFFAV-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)C1C(O1)(C)C2=CC=CC=C2
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Molecular Formula

C12H14O3
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DSSTOX Substance ID

DTXSID8020591
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Molecular Weight

206.24 g/mol
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Physical Description

3-methyl-3-phenylglycidic acid ethyl ester is a clear, colorless to yellowish liquid with a strawberry-like odor. (NTP, 1992), Liquid; Liquid, Other Solid, Colorless to light-yellow liquid with a strong odor like fruit or berries; [HSDB] Colorless liquid; [MSDSonline], Colourless to pale yellow liquid; Strong fruity aroma suggestive of strawberry
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Boiling Point

522 to 527 °F at 760 mmHg (NTP, 1992), 272-275 °C, 272.00 to 275.00 °C. @ 760.00 mm Hg
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Flash Point

greater than 200 °F (NTP, 1992), 134 °C
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Solubility

Insoluble (<1 mg/ml at 68 °F) (NTP, 1992), SOL IN 3 VOLUMES OF 60% ALCOHOL, 1:3 & MORE IN 70% ALCOHOL; 1:2 IN 80% ALC; INSOL IN WATER; SOL IN MOST ORGANIC SOLVENTS, Insoluble in water, glycerol; Soluble in propylene glycol, fixed oils, Soluble (in ethanol)
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Density

1.104 to 1.123 at 68 °F (NTP, 1992), 1.0442 @ 20 °C, 1.086-1.096
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Product Name

Ethyl methylphenylglycidate

Color/Form

COLORLESS TO PALE-YELLOW LIQUID

CAS RN

77-83-8, 19464-95-0
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Retrosynthesis Analysis

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Min. plausibility 0.01
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Top-N result to add to graph 6

Feasible Synthetic Routes

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